Cas no 1380752-53-3 (tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate)

Technical Introduction: Tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate is a fluorinated azetidine derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a hydroxyl substituent on the azetidine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical research, where its structural motifs are valuable for constructing bioactive molecules. The presence of the Boc group enhances stability and facilitates selective deprotection under mild conditions, while the 3-fluorophenyl moiety contributes to potential pharmacological activity. The hydroxyl group offers a reactive site for further functionalization. Its well-defined stereochemistry and purity make it suitable for applications in medicinal chemistry and drug discovery.
tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate structure
1380752-53-3 structure
Product Name:tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate
CAS No:1380752-53-3
MF:C14H18FNO3
MW:267.29602766037
MDL:MFCD21081303
CID:2131933
PubChem ID:65918384
Update Time:2025-05-22

tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate
    • SCHEMBL9901785
    • WSHYENZDOYKJHS-UHFFFAOYSA-N
    • EN300-3329035
    • FFC75253
    • DTXSID00734954
    • AKOS015260041
    • TERT-BUTYL3-(3-FLUOROPHENYL)-3-HYDROXYAZETIDINE-1-CARBOXYLATE
    • DB-352866
    • SB51545
    • 1380752-53-3
    • MDL: MFCD21081303
    • Inchi: 1S/C14H18FNO3/c1-13(2,3)19-12(17)16-8-14(18,9-16)10-5-4-6-11(15)7-10/h4-7,18H,8-9H2,1-3H3
    • InChI Key: WSHYENZDOYKJHS-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1(CN(C(=O)OC(C)(C)C)C1)O

Computed Properties

  • Exact Mass: 267.12707160Da
  • Monoisotopic Mass: 267.12707160Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.8Ų

tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019125278-1g
Tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate
1380752-53-3 95%
1g
441.35 USD 2021-06-16
Chemenu
CM284548-1g
tert-Butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate
1380752-53-3 95%
1g
$445 2023-03-07
Chemenu
CM284548-1g
tert-Butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate
1380752-53-3 95%
1g
$404 2021-06-09
Enamine
EN300-3329035-1g
tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate
1380752-53-3 95%
1g
$986.0 2023-09-04
Enamine
EN300-3329035-5g
tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate
1380752-53-3 95%
5g
$2858.0 2023-09-04
Enamine
EN300-3329035-10g
tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate
1380752-53-3 95%
10g
$4236.0 2023-09-04
Enamine
EN300-3329035-0.05g
tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate
1380752-53-3 95.0%
0.05g
$229.0 2025-03-18
Enamine
EN300-3329035-0.1g
tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate
1380752-53-3 95.0%
0.1g
$342.0 2025-03-18
Enamine
EN300-3329035-0.25g
tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate
1380752-53-3 95.0%
0.25g
$487.0 2025-03-18
Enamine
EN300-3329035-0.5g
tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate
1380752-53-3 95.0%
0.5g
$768.0 2025-03-18

Additional information on tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate

tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate, with the CAS number 1380752-53-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidine derivatives, which have gained attention due to their unique structural properties and potential applications in drug design. The molecule features a tert-butyl group attached to an azetidine ring, which is further substituted with a hydroxyl group and a fluorophenyl moiety. These structural elements contribute to its intriguing chemical profile and biological activity.

The synthesis of tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate involves a series of carefully designed organic reactions. Recent studies have highlighted the importance of stereochemistry in the synthesis of such compounds, as the spatial arrangement of substituents can significantly influence their pharmacokinetic properties. Researchers have employed various strategies, including ring-opening reactions and nucleophilic substitutions, to achieve high yields and optimal stereochemical outcomes. The incorporation of the fluorophenyl group, in particular, has been shown to enhance the compound's solubility and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

In terms of pharmacological activity, tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate has demonstrated potential as a modulator of key biological targets. Recent studies have focused on its ability to interact with G-protein coupled receptors (GPCRs), which are critical in various physiological processes. The hydroxyl group on the azetidine ring plays a pivotal role in mediating these interactions, suggesting that the compound could serve as a lead molecule for developing novel therapeutics. Additionally, its tert-butyl group contributes to lipophilicity, enhancing its ability to cross cellular membranes and access intracellular targets.

The fluorophenyl substituent in tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate introduces electronic effects that further modulate its chemical reactivity and biological activity. Fluorine atoms are known for their ability to enhance drug stability and reduce metabolic liabilities, making this compound more favorable for pharmaceutical applications. Recent research has also explored the use of this compound as a building block for constructing larger molecular frameworks, leveraging its versatile structure to create libraries of related compounds for high-throughput screening.

In conclusion, tert-butyl 3-(3-fluorophenyl)-3-hydroxyazetidine-1-carboxylate represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure, combined with advancements in synthetic methodologies and pharmacological insights, positions it as a compelling candidate for future drug development efforts. As research continues to uncover new dimensions of its properties and applications, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk